Cas no 578708-03-9 (1H-Benzimidazole, 5,6-dichloro-2-(4-piperidinyl)-1-(4-pyridinylmethyl)-)

• Product Name: 1H-Benzimidazole, 5,6-dichloro-2-(4-piperidinyl)-1-(4-pyridinylmethyl)-
• CAS No: 578708-03-9
• MF: C₁₈H₁₈Cl₂N₄
• MW: 361.26832151413
• CID: 2833192
• PubChem ID: 508380
• Update Time: 2025-04-21

1H-Benzimidazole, 5,6-dichloro-2-(4-piperidinyl)-1-(4-pyridinylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 5,6-dichloro-2-(4-piperidyl)-1-(4-pyridylmethyl)benzimidazole
• 578708-03-9
• CHEMBL111605
• DTXSID10333497
• 1H-Benzimidazole, 5,6-dichloro-2-(4-piperidinyl)-1-(4-pyridinylmethyl)-

• Inchi： 1S/C18H18Cl2N4/c19-14-9-16-17(10-15(14)20)24(11-12-1-5-21-6-2-12)18(23-16)13-3-7-22-8-4-13/h1-2,5-6,9-10,13,22H,3-4,7-8,11H2
• InChI Key： BORHXPPYEHZCOI-UHFFFAOYSA-N
• SMILES： ClC1C(=CC2=C(C=1)N(CC1C=CN=CC=1)C(C1CCNCC1)=N2)Cl

Computed Properties

• Exact Mass: 360.0908520Da
• Monoisotopic Mass: 360.0908520Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 42.7Ų